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Compound of Interest

Compound Name: HBT-O

Cat. No.: B607918

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds. This document
provides comprehensive, step-by-step guidance for the safe handling, operation, and disposal
of HBT-O, a fluorescent probe used for monitoring subtle pH fluctuations in living cells.

Chemical Identification:

o Chemical Name: 4-(3-Benzothiazol-2-yl-4-hydroxy-phenyl)-but-3-en-2-one
e Abbreviation: HBT-O

o CAS Number: 2056899-56-8

HBT-O is intended for research use only and is not for human or veterinary use. While some
suppliers ship HBT-O as a non-hazardous chemical, a comprehensive safety protocol is
essential due to the lack of extensive public safety data and its use in a laboratory setting.[1]
Safety recommendations are based on the potential hazards of structurally similar compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.
The following table summarizes the required PPE for handling HBT-O.
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Body Part

Required PPE

Specifications

Eyes

Safety Goggles or Face Shield

Must provide a complete seal
around the eyes to protect

against splashes.

Hands

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or degradation before

each use.

Body

Laboratory Coat

Should be fully buttoned to
provide maximum coverage of

personal clothing.

Respiratory

Use in a well-ventilated area

A fume hood is required when
handling the solid powder or
creating solutions to avoid

inhalation of dust or aerosols.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is critical to prevent accidental exposure and maintain

the integrity of the compound.

Engineering Controls:

¢ Always handle HBT-O in a certified chemical fume hood to minimize inhalation risks.

o Ensure easy access to an emergency eyewash station and a safety shower.

Work Practices:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

e Weighing: When weighing the solid form of HBT-O, do so within the fume hood to contain

any airborne particles.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Solution Preparation: When preparing solutions, add the solid HBT-O to the solvent slowly to
avoid splashing.

» Labeling: All containers holding HBT-O or its solutions must be clearly labeled with the
chemical name, concentration, and appropriate hazard warnings.

» Transportation: When moving HBT-O within the laboratory, use a secondary container to
prevent spills in case the primary container is dropped or breaks.

Storage:

e Store HBT-O in a cool, dry, and dark place.

o Keep the container tightly sealed to prevent degradation.

o Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

Proper disposal of HBT-O and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

e Solid Waste: Unused or expired HBT-O powder should be collected in a designated, labeled
hazardous waste container.

» Liquid Waste: Solutions containing HBT-O should be collected in a separate, labeled
hazardous liquid waste container. Do not pour down the drain.

o Contaminated Materials: All disposable items that have come into contact with HBT-O, such
as gloves, bench paper, and pipette tips, must be disposed of in a designated solid
hazardous waste container.

Disposal Procedure:

o Ensure all waste containers are securely sealed.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/product/b607918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Properly label all waste containers with the contents and hazard warnings.

» Follow your institution's specific procedures for the collection and disposal of chemical
waste. Contact your institution's Environmental Health and Safety (EHS) department for
guidance.

Quantitative Data

The following table summarizes key quantitative information for HBT-O.

Property Value

CAS Number 2056899-56-8
Molecular Formula C17H13NO2S
Molecular Weight 295.36 g/mol

Experimental Workflow: HBT-O Spill Response

In the event of a spill, a clear and immediate response plan is crucial to mitigate risks. The
following diagram outlines the step-by-step procedure for handling an HBT-O spill.
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HBT-O Spill Occurs

Evacuate Immediate Area & Alert Others

i

Assess Spill Size & Nature
(Solid or Liquid)

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

If Solid If Liquid

Contain Liquid Spill with Absorbent Material

Cover Solid Spill with Absorbent Pads

Apply Appropriate Neutralizing Agent
(if applicable and safe)

—

Carefully Collect Contaminated Material

;

Decontaminate Spill Area

;

Dispose of all materials in a sealed hazardous waste container

Report Incident to Lab Supervisor & EHS

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an HBT-O spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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